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Compound of Interest

Compound Name: Boc-6-amino-L-tryptophan

Cat. No.: B15335680 Get Quote

For Immediate Reference: Key Safety and Disposal Information

Boc-6-amino-L-tryptophan, commonly known as Boc-L-tryptophan, is not classified as a

hazardous substance under OSHA 2012 and Regulation (EC) No 1272/2008. However, proper

laboratory practices for chemical handling and disposal should always be followed. The primary

safety directive is to avoid contact with skin and eyes and to prevent inhalation of dust. In case

of accidental exposure, rinse the affected area with plenty of water. For disposal, the key is to

manage it as a non-hazardous solid chemical waste, in accordance with local, state, and

federal regulations.

Essential Safety and Handling Data
Before handling Boc-6-amino-L-tryptophan, it is crucial to be aware of its properties and the

necessary safety precautions.
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Property Value Source

Chemical Name
Nα-(tert-Butoxycarbonyl)-L-

tryptophan
Sigma-Aldrich

CAS Number 13139-14-5 Sigma-Aldrich

Physical State Solid (powder) Thermo Fisher Scientific

Appearance White to off-white Thermo Fisher Scientific

Hazard Classification Not classified as hazardous Fisher Scientific

Primary Routes of Exposure
Inhalation, skin contact, eye

contact
Inferred from SDS

Recommended Personal

Protective Equipment (PPE)

Safety glasses, gloves, lab

coat
Inferred from SDS

**Step-by-Step Disposal Protocol
This protocol provides a clear, actionable guide for the proper disposal of Boc-6-amino-L-
tryptophan in a laboratory setting.

1. Waste Identification and Segregation:

Identify: Clearly label a dedicated waste container for "Boc-6-amino-L-tryptophan" and

other non-hazardous solid chemical waste.

Segregate: Do not mix Boc-6-amino-L-tryptophan with hazardous waste streams such as

solvents, heavy metals, or reactive chemicals. Keeping it separate ensures it can be

managed appropriately as non-hazardous waste.

2. Waste Collection and Storage:

Container: Use a clean, dry, and chemically compatible container with a secure lid. The

original product container is often a suitable option.

Labeling: The container must be clearly labeled with the full chemical name: "Boc-6-amino-
L-tryptophan (Non-Hazardous Solid Waste)".
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Storage Location: Store the waste container in a designated, well-ventilated, and dry area

away from incompatible materials.

3. Disposal Procedure:

Small Quantities: For small amounts of residual powder (e.g., from weighing paper), carefully

sweep the solid into the designated waste container. Use a brush and dustpan dedicated to

chemical waste.

Unused Product: If disposing of an entire container of unused Boc-6-amino-L-tryptophan,

ensure it is clearly labeled as waste.

Licensed Disposal Vendor: Arrange for pickup by a licensed chemical waste disposal

company. Inform them that the waste is non-hazardous solid chemical waste.[1]

Documentation: Maintain a record of the waste generated, including the chemical name and

quantity, as part of your laboratory's waste management documentation.

4. Emergency Spill Procedures:

Containment: In the event of a spill, prevent the powder from becoming airborne.

Cleanup: Carefully sweep the spilled solid material and place it into the designated waste

container.

Decontamination: Clean the spill area with soap and water.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Boc-6-amino-L-tryptophan.
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Disposal Workflow for Boc-6-amino-L-tryptophan

Regulatory Compliance
Adherence to waste disposal regulations is paramount for laboratory safety and environmental

protection.

Regulation Requirement
Relevance to Boc-6-amino-
L-tryptophan

Resource Conservation and

Recovery Act (RCRA)

Governs the disposal of solid

and hazardous waste.

As a non-hazardous material,

Boc-6-amino-L-tryptophan is

subject to less stringent RCRA

regulations, but still falls under

the umbrella of solid waste

management.

Occupational Safety and

Health Administration (OSHA)

Mandates safe handling of

chemicals in the workplace.

Requires the use of

appropriate PPE and

adherence to safe work

practices when handling this

chemical.

Local and State Regulations

May have specific

requirements for chemical

waste disposal.

Always consult your

institution's Environmental

Health and Safety (EHS)

department for specific local

guidelines.

Disposal Decision Pathway
This diagram outlines the logical steps a researcher should follow when faced with the task of

disposing of Boc-6-amino-L-tryptophan.
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Decision Pathway for Disposal

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15335680?utm_src=pdf-body-img
https://www.benchchem.com/product/b15335680?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15335680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Proper Disposal of Boc-6-amino-L-tryptophan: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15335680#boc-6-amino-l-tryptophan-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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